5-bromo-3-[(3-chloro-4-methylphenyl)imino]-1H-indol-2-one

• IUPAC Name: 5-bromo-3-(3-chloro-4-methylphenyl)imino-1H-indol-2-one
• InChI: InChI=1S/C15H10BrClN2O/c1-8-2-4-10(7-12(8)17)18-14-11-6-9(16)3-5-13(11)19-15(14)20/h2-7H,1H3,(H,18,19,20)
• InChI Key: NVKMBCYRXCTBPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2C3=C(C=CC(=C3)Br)NC2=O)Cl
• Molecular Formula: C15H10BrClN2O
• Molecular Weight: 349.61 g/mol
• CAS No.: 386761-11-1

Description

5-bromo-3-[(3-chloro-4-methylphenyl)imino]-1H-indol-2-one is a useful research compound. Its molecular formula is C15H10BrClN2O and its molecular weight is 349.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and X-ray Structure

  The synthesis of oxido-vanadium(V) complexes using a tridentate Schiff base ligand related to the specified chemical structure has been reported. These complexes were characterized by FT-IR, UV–Vis, elemental analysis, and X-ray diffraction. DFT calculations corroborated the experimental data, providing insights into the bonding and electronic structure of these complexes (Sheikhshoaie et al., 2015).

• Characterization of Metal Complexes

  Copper(II) and oxido-vanadium(IV) complexes of a similar Schiff base were synthesized and analyzed. The study detailed their structural, thermal properties, and potential for applications in coordination chemistry (Takjoo et al., 2013).

Biological Applications

• Cytotoxicity Evaluation: A series of compounds structurally related to the specified chemical were synthesized and evaluated for their cytotoxic effects on human tumor cell lines. This research highlighted the potential of such compounds in developing new anticancer therapies (Karalı et al., 2002).

Chemical Reactions and Applications

• Intramolecular Annulation

  Research on the palladium-catalyzed intramolecular annulation of alkynes to produce gamma-carboline derivatives provided valuable insights into the synthetic versatility of indole-based compounds. These reactions facilitate the synthesis of complex heterocyclic structures, which are of interest in pharmaceutical chemistry (Zhang & Larock, 2003).

• Antibacterial and Antifungal Activities

  Another study explored the design, synthesis, and antimicrobial activities of 1,2,3-triazole derivatives, incorporating elements of the chemical structure . These compounds showed potent antimicrobial activities, suggesting their potential as novel antimicrobial agents (Zhao et al., 2012).